Cas no 2229-55-2 (1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethyl-4-methylpentyl) ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethyl-4-methylpentyl) ester
• CAS No: 2229-55-2
• MF: C₂₄H₃₈O₄
• MW: 390.556128025055
• CID: 255407
• PubChem ID: 200529
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethyl-4-methylpentyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethyl-4-methylpentyl) ester
• bis(2-ethyl-4-methylpentyl) benzene-1,2-dicarboxylate
• 1,2-benzenedicarboxylic acid, bis(2-ethyl-4-methylpentyl) ester
• Bis(2-ethyl-4-methylpentyl) phthalate
• 2229-55-2
• Phthalic acid, bis(2-ethyl-4-methylpentyl) ester
• DTXSID50880551
• Di(2-ethylisohexyl)phthalate
• Di(2-ethyl-4-methylpentyl) phthalate
• SCHEMBL7857412
• DI-(2-ETHYL-ISO-HEXYL)PHTHALATE

• Inchi： 1S/C24H38O4/c1-7-19(13-17(3)4)15-27-23(25)21-11-9-10-12-22(21)24(26)28-16-20(8-2)14-18(5)6/h9-12,17-20H,7-8,13-16H2,1-6H3
• InChI Key： OQTICVORXAJFST-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCC(CC)CC(C)C)=O)CC(CC)CC(C)C

Computed Properties

• Exact Mass: 390.27714
• Monoisotopic Mass: 390.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.981
• Boiling Point: 355.3°Cat760mmHg
• Flash Point: 187.8°C
• Refractive Index: 1.487
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters